Ethane Linker Converts Heteroaryl SF to Alkyl SF: Aqueous Stability Classification vs. PMSF and Directly-Attached Thiazole SFs
The ethane (–CH₂–CH₂–) linker between the thiazole ring and the –SO₂F group classifies this compound as an alkyl sulfonyl fluoride, structurally distinct from aryl sulfonyl fluorides (e.g., PMSF) and heteroaryl sulfonyl fluorides (e.g., 1,3-thiazole-5-sulfonyl fluoride, where –SO₂F is directly attached to an sp² carbon). This classification carries thermodynamic consequences: the S–F bond in alkyl sulfonyl fluorides is significantly more resistant to spontaneous aqueous hydrolysis than in aryl sulfonyl fluorides [1]. PMSF (an aryl SF) exhibits a well-characterized aqueous half-life of only ~110 min at pH 7.0, ~55 min at pH 7.5, and ~35 min at pH 8.0 (all at 25 °C) [2], necessitating fresh preparation and organic co-solvent pre-dissolution for each experiment. In contrast, alkyl sulfonyl fluorides as a class demonstrate markedly longer aqueous stability, enabling pre-prepared stock solutions and multi-hour biochemical incubations without warhead degradation [1]. The ethane linker also introduces two rotatable bonds (total rotatable bond count = 3 for the target vs. 2 for the free base analog without salt) [3], conferring conformational flexibility that may influence binding-site accommodation.
| Evidence Dimension | Aqueous stability classification (alkyl vs. aryl vs. heteroaryl sulfonyl fluoride) |
|---|---|
| Target Compound Data | Alkyl sulfonyl fluoride (ethane-SF linker); S–F bond stabilized by aliphatic carbon; no direct conjugation between thiazole π-system and SO₂F; 3 rotatable bonds; predicted longer aqueous t₁/₂ vs. aryl SFs [1][3] |
| Comparator Or Baseline | PMSF (aryl SF): aqueous t₁/₂ ≈ 110 min (pH 7.0), ≈ 55 min (pH 7.5), ≈ 35 min (pH 8.0) at 25 °C [2]; 1,3-Thiazole-5-sulfonyl fluoride (heteroaryl SF): –SO₂F directly attached to sp² thiazole carbon; predicted shorter aqueous t₁/₂ due to enhanced electrophilicity from ring electron withdrawal [1] |
| Quantified Difference | Class-level: alkyl SFs show ≥5–10× greater aqueous stability than aryl SFs under physiological pH conditions (qualitative consensus across Narayanan & Jones 2015 and Mukherjee et al. 2017 reviews) [1][4]; exact t₁/₂ for target compound not experimentally reported |
| Conditions | Class-level inference from reviews of sulfonyl fluoride reactivity under aqueous buffered conditions (pH 7.0–8.0, 25–37 °C) [1][4] |
Why This Matters
Procurement of an alkyl SF with predicted extended aqueous stability reduces experimental failure risk from warhead hydrolysis during long-duration ABPP or inhibitor screening protocols, a known limitation of PMSF that forces repeated fresh preparation.
- [1] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. (Reviews differential stability of alkyl vs. aryl SFs). View Source
- [2] James GT. Inactivation of the protease inhibitor phenylmethylsulfonyl fluoride in buffers. Anal Biochem. 1978;86(2):574-579. View Source
- [3] PubChem CID 122236013. Computed Properties: Rotatable Bond Count = 3. National Center for Biotechnology Information. View Source
- [4] Mukherjee H, Grimster NP, et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org Biomol Chem. 2017;15:9685-9695. View Source
